Cas no 73318-14-6 (Benzoic acid,2-amino-3-cyano-4,5-dimethyl-, methyl ester)

• Product Name: Benzoic acid,2-amino-3-cyano-4,5-dimethyl-, methyl ester
• CAS No: 73318-14-6
• MF: C₁₁H₁₂N₂O₂
• MW: 204.225182533264
• CID: 552048
• PubChem ID: 12569769
• Update Time: 2025-04-19

Benzoic acid,2-amino-3-cyano-4,5-dimethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• Benzoic acid,2-amino-3-cyano-4,5-dimethyl-, methyl ester
• Benzoic acid, 2-amino-3-cyano-4,5-dimethyl-, methyl ester (9CI)
• 73318-14-6
• Benzoic acid,2-amino-3-cyano-4,5-dimethyl-,methyl ester(9ci)

• Inchi： 1S/C11H12N2O2/c1-6-4-8(11(14)15-3)10(13)9(5-12)7(6)2/h4H,13H2,1-3H3
• InChI Key： UYJODZSTIVERRC-UHFFFAOYSA-N
• SMILES： O(C)C(C1=CC(C)=C(C)C(C#N)=C1N)=O

Computed Properties

• Exact Mass: 204.089877630g/mol
• Monoisotopic Mass: 204.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 76.1Ų